Tert-butyl but-3-EN-1-ylcarbamate
Overview
Description
“Tert-butyl but-3-EN-1-ylcarbamate” is a chemical compound with the molecular formula C13H23NO2 . It is also known by its IUPAC name as “tert-butyl di (3-butenyl)carbamate” and has a molecular weight of 225.33 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C13H23NO2/c1-6-8-10-14(11-9-7-2)12(15)16-13(3,4)5/h6-7H,1-2,8-11H2,3-5H3
. This indicates that the molecule consists of 13 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.
Physical and Chemical Properties Analysis
“this compound” is described as a pale-yellow to yellow-brown sticky oil to semi-solid substance . It is stored at room temperature .
Scientific Research Applications
Synthesis and Chemical Reactions
Tert-butyl but-3-EN-1-ylcarbamate serves as a versatile intermediate in organic synthesis, especially in the preparation of complex molecules. Its applications include the preparation of hexahydroindolinones through intramolecular Diels-Alder reactions, highlighting its utility in constructing cyclic structures with potential biological activity (Padwa, Brodney, & Lynch, 2003). Additionally, it is used in the synthesis of tertiary amines via aziridine opening and optical resolution, demonstrating its role in the synthesis of chiral ligands and modified backbone units for peptide nucleic acids (PNAs) (Qun Xu & D. Appella, 2006).
Structural Characterization
The compound has been the subject of structural characterization studies, such as through 2D heteronuclear NMR experiments, to elucidate its chemical structure and provide insights into its chemical behavior and reactivity (Aouine, Faraj, Alami, El-Hallaoui, & Akhazzane, 2016).
Catalysis and Reaction Mechanisms
This compound is also involved in catalytic processes and reaction mechanism studies. For instance, its use in process development and pilot-plant synthesis showcases its scalability and practicality in industrial applications, such as the synthesis of pharmaceutical intermediates (Wenjie Li et al., 2012).
Crystallography and Material Science
In material science, the compound's derivatives have been analyzed for their crystal structures and Hirshfeld surface analysis, providing valuable information on molecular interactions, hydrogen bonding patterns, and crystal packing, which are crucial for understanding material properties (Aly Dawa El Mestehdi et al., 2022).
Advanced Synthetic Applications
Further applications include its role in the stereoselective synthesis of complex organic molecules, demonstrating the compound's utility in accessing a wide range of stereoisomers for the development of biologically active compounds (Xin Wang et al., 2017).
Safety and Hazards
“Tert-butyl but-3-EN-1-ylcarbamate” is labeled with an exclamation mark pictogram, indicating that it may cause less serious health effects or damage to the environment . The hazard statement H302 suggests that it may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling .
Properties
IUPAC Name |
tert-butyl N-but-3-enylcarbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5H,1,6-7H2,2-4H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWSXTMBDIBZHBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00460443 | |
Record name | TERT-BUTYL BUT-3-EN-1-YLCARBAMATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00460443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
156731-40-7 | |
Record name | TERT-BUTYL BUT-3-EN-1-YLCARBAMATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00460443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | But-3-en-1-amine, N-BOC protected | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.